Sporanox

• CAS No.: 1217512-35-0
• Molecular Formula: C35H38Cl2N8O4
• Molecular Weight: 708.6 g/mol
• IUPAC Name: 4-[4-[4-[4-[[(2R,4S)-2-(2,4-dichlorophenyl)-2-(1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]piperazin-1-yl]phenyl]-2-(1,1,1-trideuteriobutan-2-yl)-1,2,4-triazol-3-one
• InChI: InChI=1S/C35H38Cl2N8O4/c1-3-25(2)45-34(46)44(24-40-45)29-7-5-27(6-8-29)41-14-16-42(17-15-41)28-9-11-30(12-10-28)47-19-31-20-48-35(49-31,21-43-23-38-22-39-43)32-13-4-26(36)18-33(32)37/h4-13,18,22-25,31H,3,14-17,19-21H2,1-2H3/t25?,31-,35-/m0/s1/i2D3
• InChI Key: VHVPQPYKVGDNFY-NZHIZTFASA-N
• Isomeric SMILES: [2H]C([2H])([2H])C(CC)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OC[C@H]5CO[C@](O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• SMILES: CCC(C)N1C(=O)N(C=N1)C2=CC=C(C=C2)N3CCN(CC3)C4=CC=C(C=C4)OCC5COC(O5)(CN6C=NC=N6)C7=C(C=C(C=C7)Cl)Cl
• Appearance: Off-White to Light Beige Solid
• melting_point: 163-165°C
• quantity: Milligrams-Grams
• Related CAS: 84625-61-6 (unlabelled)
• Synonyms: (+/-)-4-[4-[4-[4-[[(2R,4S)-(2,4-Dichlorophenyl)-2-(1H-1,2,4-triazol-1-ylmethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-methyl-d3-propyl)-3H-1,2,4-triazol-3-one
• tag: Itraconazole

Description

“Sporanox” is the brand name for itraconazole, an azole antifungal agent. It is used to treat infections in adults caused by fungus, which can invade any part of the body including the lungs, mouth or throat, toenails, or fingernails. It works by stopping the growth of fungi.

Synthesis Analysis

Itraconazole is a synthetic triazole antifungal agent. It is a 1:1:1:1 racemic mixture of four diastereomers (two enantiomeric pairs), each possessing three chiral centers.

Molecular Structure Analysis

The molecular formula of itraconazole is C35H38Cl2N8O4 and it has a molecular weight of 705.64. The structural formula of itraconazole includes two enantiomeric pairs.

Chemical Reactions Analysis

Itraconazole is a potent cytochrome P450 3A4 isoenzyme system (CYP3A4) inhibitor. It may increase plasma concentrations of drugs metabolized by this pathway. Serious cardiovascular events, including QT prolongation, torsades de pointes, ventricular tachycardia, cardiac arrest, and/or sudden death have occurred in patients using cisapride, pimozide, levacetylmethadol (levomethadyl), or quinidine concomitantly with this compound® and/or other CYP3A4 inhibitors.

Physical and Chemical Properties Analysis

Itraconazole is a white to slightly yellowish powder. It is insoluble in water, very slightly soluble in alcohols, and freely soluble in dichloromethane. It has a pKa of 3.70 (based on extrapolation of values obtained from methanolic solutions) and a log (n-octanol/water) partition coefficient of 5.66 at pH 8.1.

Mechanism of Action

Itraconazole works by inhibiting the cytochrome P450-dependent synthesis of ergosterol, which is a vital component of fungal cell membranes.

Safety and Hazards

Patients should not take Sporanox if they have ever had heart failure. If they have liver or kidney disease, they should not take this compound with colchicine, fesoterodine, or solifenacin. Itraconazole may harm an unborn baby. Avoid getting pregnant while taking itraconazole and for 2 months after your last dose. Stop using this compound and call your doctor at once if you have signs of congestive heart failure: feeling tired or short of breath, cough with mucus, fast heartbeats, swelling, rapid weight gain, or sleep problems.

Future Directions

The dosage and length of treatment are based on the patient’s medical condition and response to treatment. Some conditions may require the patient to take this medication in cycles (twice daily for 1 week, then stopping the medication for 3 weeks). For the best effect, take this antifungal at evenly spaced times. To help you remember, take this medication at the same time(s) every day. Continue to take this medication until the full prescribed amount is finished, even if symptoms disappear after a few days. Stopping the medication too early may result in a return of the infection.